A novel unimolecular heterolytic scission of the sulphur–sulphur bond in a symmetrical disulphide

Journal of the Chemical Society D: Chemical Communications Pub Date: DOI: 10.1039/C29700000928

Abstract

The thermal heterolytic scission of two symmetrical disulphides to give the parent thiol and a mesoionic compound containing two fewer hydrogen atoms is shown to follow first-order kinetics in a variety of solvents; there is a linear correlation between log k and the polarity parameters Y and Z.

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